Cas no 59345-42-5 ( )

  structure
  structure
Product Name: 
CAS No:59345-42-5
MF:C15H14O3
MW:242.269864559174
MDL:MFCD01320090
CID:950045
PubChem ID:317433
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Naphthyl)-5-oxovaleric acid
    • 5-naphthalen-2-yl-5-oxopentanoic acid
    • 1-(2-naphthoyl)butyric acid
    • 4-(2-naphthoyl)butyric acid
    • 4-<2-Naphthoyl>-buttersaeure
    • 5-(naphthalen-2-yl)-5-oxopentanoic acid
    • MFCD01320090
    • 5-(2-NAPHTHYL)-5-OXOVALERICACID
    • 5-(2-Naphthyl)-5-oxopentanoic acid
    • NSC 249224
    • SCHEMBL5641458
    • DTXSID20312051
    • NSC-249224
    • NSC249224
    • 59345-42-5
    • AKOS008901404
    • &nbsp;
    • MDL： MFCD01320090
    • Inchi： 1S/C15H14O3/c16-14(6-3-7-15(17)18)13-9-8-11-4-1-2-5-12(11)10-13/h1-2,4-5,8-10H,3,6-7H2,(H,17,18)
    • InChI Key： CUDGRTLTTAIWHF-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC2C=CC=CC=2C=1)CCCC(=O)O

Computed Properties

  • Exact Mass: 242.09400
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.216
  • Boiling Point: 477°C at 760 mmHg
  • Flash Point: 256.4°C
  • Refractive Index: 1.615
  • PSA: 54.37000
  • LogP: 3.27740

&nbsp; Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

&nbsp; Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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abcr
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abcr
AB367186-2 g
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Fluorochem
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abcr
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&nbsp; Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59345-42-5)&nbsp;
Order Number:A1167904
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:10
Price ($):287.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:59345-42-5)&nbsp;
A1167904
Purity:99%
Quantity:1g
Price ($):287.0
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